Cas no 1312782-28-7 (N,N-Diethyl-1H-1,2,3-triazole-1-carboxamide)

• Product Name: N,N-Diethyl-1H-1,2,3-triazole-1-carboxamide
• CAS No: 1312782-28-7
• MF: C₇H₁₂N₄O
• MW: 168.196380615234
• CID: 2157770
• Update Time: 2023-08-05

N,N-Diethyl-1H-1,2,3-triazole-1-carboxamide Chemical and Physical Properties

Names and Identifiers

• 1H-1,2,3-triazole-1-carboxamide, n,n-diethyl-
• N,N-Diethyl-1H-1,2,3-triazole-1-carboxamide
• 1H-1,2,3-Triazole-1-carboxaMide,N,N-diethyl-

• Inchi： 1S/C7H12N4O/c1-3-10(4-2)7(12)11-6-5-8-9-11/h5-6H,3-4H2,1-2H3
• InChI Key： DXFLGBMFFLUKOQ-UHFFFAOYSA-N
• SMILES： O=C(N1C=CN=N1)N(CC)CC

Computed Properties

• Exact Mass: 168.101
• Monoisotopic Mass: 168.101
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 2
• Complexity: 158
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 51

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Triazoles